Cas no 200940-23-4 (SB 243213 hydrochloride)

• Product Name: SB 243213 hydrochloride
• CAS No: 200940-23-4
• MF: C₂₂H₂₀ClF₃N₄O₂
• MW: 464.868014335632
• CID: 823556
• PubChem ID: 15981450
• Update Time: 2025-04-19

SB 243213 hydrochloride Chemical and Physical Properties

Names and Identifiers

• 5-Methyl-N-{6-[(2-methylpyridin-3-yl)oxy]pyridin-3-yl}-6-(trifluoromethyl)indoline-1-carboxamide
• 5-methyl-N-[6-(2-methylpyridin-3-yl)oxypyridin-3-yl]-6-(trifluoromethyl)-2,3-dihydroindole-1-carboxamide
• SB 243213 dihydrochloride
• SB 243213 hydrochloride
• BCP07224
• AKOS040737680
• SB 243213 HCl
• OOOGUILTDUSZPA-UHFFFAOYSA-N
• NCGC00254229-01
• 5-Methyl-1-((-2-((2-methyl-3-pyridyl)oxy)-5-pyridyl)carbamoyl)-6-trifluoromethylindoline hydrochloride
• 5-methyl-1-((2-((2-methyl-3-pyridyl)oxy)pyridyl)carbamoyl)-6-trifluoromethylindoline
• SB 243213 (hydrochloride)
• SB243213A
• UNII-PA86JD65ZJ
• 1H-Indole-1-carboxamide, 2,3-dihydro-5-methyl-N-[6-[(2-methyl-3-pyridinyl)oxy]-3-pyridinyl]-6-(trifluoromethyl)-, hydrochloride (1:1)
• HY-103112
• 1H-Indole-1-carboxamide, 2,3-dihydro-5-methyl-N-(6-((2-methyl-3-pyridinyl)oxy)-3-pyridinyl)-6-(trifluoromethyl)-, hydrochloride (1:1)
• SCHEMBL7473195
• Tox21_300216
• DTXCID3027322
• 5-methyl-1-[[-2-[(2-methyl-3-pyridyl)oxy]-5-pyridyl]carbamoyl]-6-trifluoromethylindoline hydrochloride
• 5-methyl-N-[6-(2-methylpyridin-3-yl)oxypyridin-3-yl]-6-(trifluoromethyl)-2,3-dihydroindole-1-carboxamide;hydrochloride
• SB-243213A
• 200940-23-4
• 2,3-Dihydro-5-methyl-N-[6-[(2-methyl-3-pyridinyl)oxy]-3-pyridinyl]-6-(trifluoromethyl)-1H-Indole-1-carboxamide dihydrochloride
• DTXSID5047322
• SB243213A pound>>SB 243213; SB-243213; SB243213; SB 243213 DiHCl
• PA86JD65ZJ
• EN300-7545159
• CHEMBL3183638
• CAS-200940-23-4
• 5-methyl-N-{6-[(2-methylpyridin-3-yl)oxy]pyridin-3-yl}-6-(trifluoromethyl)-2,3-dihydro-1H-indole-1-carboxamide hydrochloride
• CS-0024389

• Inchi： 1S/C22H19F3N4O2.ClH/c1-13-10-15-7-9-29(18(15)11-17(13)22(23,24)25)21(30)28-16-5-6-20(27-12-16)31-19-4-3-8-26-14(19)2;/h3-6,8,10-12H,7,9H2,1-2H3,(H,28,30);1H
• InChI Key： OOOGUILTDUSZPA-UHFFFAOYSA-N
• SMILES： Cl.FC(C1C(C)=CC2=C(C=1)N(C(NC1C=NC(=CC=1)OC1=CC=CN=C1C)=O)CC2)(F)F

Computed Properties

• Exact Mass: 464.1226881g/mol
• Monoisotopic Mass: 464.1226881g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 32
• Rotatable Bond Count: 3
• Complexity: 634
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 67.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids and derivatives